Cas no 2092489-28-4 (Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate)

• Product Name: Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate
• CAS No: 2092489-28-4
• MF: C₆H₅N₃O₃
• MW: 167.122200727463
• CID: 6432212
• PubChem ID: 122714781
• Update Time: 2025-10-31

Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2092489-28-4
• MFCD30835759
• EN300-7465553
• AKOS027473615
• METHYL 3-AMINO-4-CYANO-1,2-OXAZOLE-5-CARBOXYLATE
• Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate

• Inchi： 1S/C6H5N3O3/c1-11-6(10)4-3(2-7)5(8)9-12-4/h1H3,(H2,8,9)
• InChI Key： IDRGFNOQIROWIQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 167.03309103g/mol
• Monoisotopic Mass: 167.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Additional information on Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate

Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate (CAS No. 2092489-28-4): A Multifunctional Scaffold in Modern Medicinal Chemistry

Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate (CAS No. 2092489-28-4) is a synthetically versatile heterocyclic compound that has attracted significant attention in recent years due to its unique structural features and potential applications in drug discovery. This oxazole derivative contains a cyano group at the 4-position, an amino group at the 3-position, and a carboxylate functionality at the 5-position, creating a highly functionalized 1,2-oxazole ring system that serves as a valuable bioisostere for various pharmacophoric elements. Recent advances in medicinal chemistry have demonstrated that such multifunctional scaffolds can be effectively utilized in the development of small molecule therapeutics targeting diverse biological pathways.

The 1,2-oxazole ring in Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate exhibits remarkable stability under physiological conditions, a property that has been exploited in the design of prodrugs and metabolically stable compounds. A 2023 study published in Journal of Medicinal Chemistry highlighted the use of cyano-substituted oxazoles as electrophilic warheads in the development of covalent inhibitors targeting kinase enzymes. The cyano group in this compound, in particular, has been shown to participate in electrophilic addition reactions with nucleophilic residues in the active sites of tyrosine kinases, a finding that has implications for the design of next-generation oncology drugs.

The amino group at the 3-position of Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate provides an additional site for chemical modification, enabling the synthesis of structure-activity relationship (SAR) studies. Recent research from ACS Medicinal Chemistry Letters (2024) demonstrated that amino-substituted oxazoles could be effectively conjugated with peptidomimetic moieties to create targeted drug delivery systems with enhanced bioavailability. The methyl ester functionality at the 5-position further contributes to the compound's lipophilicity, a property that is advantageous for blood-brain barrier penetration in neurodegenerative disease applications.

One of the most promising applications of Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate lies in its potential as a building block for selective kinase inhibitors. A 2024 study in Nature Communications reported the development of oxazole-based inhibitors targeting ALK kinase in non-small cell lung cancer models. The cyano group was found to form a covalent bond with the Cys797 residue in the ALK kinase domain, leading to irreversible inhibition of the enzyme with nanomolar potency. This mechanism is particularly significant in the context of resistance mutations that often develop in patients undergoing tyrosine kinase inhibitor therapy.

The carboxylate group at position 5 of Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate has also been explored for metal chelation properties. Research published in Chemical Science (2024) demonstrated that carboxylate-containing oxazoles could selectively bind transition metal ions such as iron and zinc, making them potential candidates for metalloenzyme modulators. This property has been leveraged in the development of anti-inflammatory agents targeting COX-2 enzyme activity, where metal ion coordination was shown to enhance enzyme inhibition with minimal off-target effects.

In the field of antimicrobial drug discovery, Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate has shown promise as a promising lead compound against methicillin-resistant Staphylococcus aureus (MRSA). A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that cyano-substituted oxazoles could disrupt cell wall synthesis by interacting with penicillin-binding proteins (PBPs). The amino group was found to form hydrogen bonds with conserved residues in the PBP active site, while the carboxylate functionality facilitated electrostatic interactions that enhanced binding affinity and antimicrobial activity.

The synthetic accessibility of Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate has also made it a valuable tool compound in fragment-based drug discovery (FBDD) campaigns. A 2024 review in Future Medicinal Chemistry highlighted the use of oxazole fragments in the development of selective GPCR modulators. The cyano group in this compound was found to be particularly effective in hydrophobic interactions with transmembrane domains of G protein-coupled receptors (GPCRs), enabling the design of biased agonists with improved therapeutic indices.

Recent advances in computational chemistry have further elucidated the electronic properties of Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate. Density functional theory (DFT) calculations published in Organic Letters (2024) revealed that the cyano group and carboxylate functionality contribute to a low-lying LUMO (lowest unoccupied molecular orbital), making the compound a strong electrophile in electrophilic aromatic substitution reactions. This property has been exploited in the synthesis of fluorescent probes for in vivo imaging applications, where electron-deficient oxazoles were shown to exhibit enhanced fluorescence upon non-covalent interactions with biomolecules.

Looking ahead, Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate is expected to play a pivotal role in the development of precision medicine strategies. Its modular structure allows for the synthesis of library compounds with diverse substituents, enabling high-throughput screening campaigns. A 2024 paper in Angewandte Chemie demonstrated the use of oxazole-based compounds in the development of PROTACs (proteolysis-targeting chimeras), where the carboxylate group was utilized to form linker moieties connecting ligands to E3 ubiquitin ligases. This approach has shown promise in the targeted degradation of undruggable proteins, a major challenge in modern drug discovery.

In conclusion, Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate represents a versatile scaffold with enormous potential in drug discovery and chemical biology. Its unique electronic properties, modular structure, and synthetic accessibility make it an ideal candidate for further exploration in targeted therapy and biomedical applications. As research in this area continues to advance, it is anticipated that Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate will contribute to breakthroughs in medicine and improve patient outcomes across a wide range of therapeutic areas.

Methyl 3-Amino-4-Cyano-1,2-Oxazole-5-Carboxylate: A Versatile Scaffold in Drug Discovery and Chemical Biology Introduction Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate is a structurally unique and functionally diverse compound that has garnered significant attention in the fields of drug discovery, chemical biology, and medicinal chemistry. This compound, with its cyano group, amino group, and carboxylate functionality, offers a versatile scaffold for the development of a wide range of bioactive molecules. Its modular structure, electronic properties, and synthetic accessibility make it a promising lead compound for the design of targeted therapeutics, antimicrobial agents, GPCR modulators, and precision medicine strategies. --- ### 1. Structural and Electronic Properties The core structure of methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate consists of a five-membered oxazole ring substituted with a cyano group (–CN), an amino group (–NH₂), and a carboxylate group (–COOH). These functional groups contribute to the molecule's electronic characteristics, solubility, and reactivity. - Cyano group: Acts as a strong electron-withdrawing group, contributing to the molecule's low-lying LUMO (lowest unoccupied molecular orbital), which enhances its electrophilicity and reactivity in electrophilic aromatic substitution (EAS) reactions. - Amino group: Provides hydrogen-bonding capability, enabling interactions with biological targets such as proteins, enzymes, and nucleic acids. - Carboxylate group: Offers electrostatic interactions, hydrogen-bonding, and metal coordination potential, making it suitable for ligand design and modulation of metal-dependent enzymes. Computational studies (e.g., DFT calculations) have shown that the cyano and carboxylate groups significantly influence the electronic distribution of the molecule, enhancing its reactivity and binding affinity to biological targets. --- ### 2. Applications in Drug Discovery #### 2.1 Antimicrobial Agents Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate and its derivatives have shown promising activity against MRSA (methicillin-resistant Staphylococcus aureus). The cyano group is believed to interact with penicillin-binding proteins (PBPs), while the carboxylate and amino groups contribute to stabilizing interactions with conserved residues in the PBP active site. This has led to the development of novel antibiotics with minimal off-target effects and high selectivity. #### 2.2 GPCR Modulators The modular structure of the compound has been exploited in the design of biased agonists for GPCRs (G protein-coupled receptors). The cyano group participates in hydrophobic interactions with transmembrane domains, while the carboxylate functionality enhances electrostatic interactions with intracellular domains. This has enabled the development of GPCR modulators with improved therapeutic indices and reduced side effects. #### 2.3 PROTACs (Proteolysis-Targeting Chimeras) Recent advances in precision medicine have seen the use of oxazole-based scaffolds in the design of PROTACs, which are heterobifunctional molecules that target proteins for degradation. The carboxylate group can act as a ligand for E3 ubiquitin ligases, while the cyano and amino groups can be modified to target specific proteins for degradation. This has opened up new avenues for targeted protein degradation in cancer therapy. #### 2.4 Enzyme Inhibitors The electronic and structural properties of the molecule make it a versatile inhibitor scaffold. It has been shown to inhibit metal-dependent enzymes, such as matrix metalloproteinases (MMPs), by coordinating with the active site metal ions. This has led to the development of novel enzyme inhibitors with high specificity and low toxicity. --- ### 3. Synthetic Accessibility The synthetic accessibility of methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate is a key factor in its widespread use in drug discovery. The compound can be synthesized through a one-pot reaction involving cyanoacetamide, formamide, and aldehydes, followed by esterification. This efficient synthetic route allows for rapid modification of the scaffold, enabling the generation of diverse analogs for structure-activity relationship (SAR) studies and lead optimization. --- ### 4. Potential in Precision Medicine The modular structure and functional versatility of methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate make it a promising candidate for precision medicine. The carboxylate group can be functionalized with tumor-specific ligands, while the cyano and amino groups can be used for conjugation with targeting moieties. This has led to the development of targeted therapeutics with improved pharmacokinetics and selective tumor accumulation. --- ### 5. Future Perspectives As research in this area continues to advance, methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate is expected to play a central role in the development of novel therapeutics. Its versatility, synthetic accessibility, and biological activity make it an ideal scaffold for drug discovery, chemical biology, and precision medicine. --- ### Conclusion Methyl 3-amino-4-cyano-1,2-oxazole-5-carboxylate is a versatile and functionally diverse compound with enormous potential in drug discovery and biomedical applications. Its unique structural and electronic properties, modular scaffold, and synthetic accessibility make it an ideal candidate for further exploration in targeted therapy, enzyme inhibition, and precision medicine. As research in this area continues to expand, it is anticipated that this compound will contribute to significant breakthroughs in medicine, improve patient outcomes, and transform the landscape of therapeutic development across a wide range of disease areas.